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Compound of Interest

Compound Name: 6-(p-Tolyl)nicotinic acid

Cat. No.: B1320803 Get Quote

An In-depth Technical Guide to 6-(p-Tolyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-(p-Tolyl)nicotinic acid is a substituted pyridinecarboxylic acid derivative. This class of

compounds is of significant interest in medicinal chemistry and materials science due to the

versatile reactivity of the pyridine ring and the carboxylic acid functionality. The presence of the

para-tolyl group introduces a lipophilic domain that can influence the molecule's biological

activity and physical properties. This guide provides a comprehensive overview of the

fundamental physicochemical properties of 6-(p-Tolyl)nicotinic acid, serving as a foundational

resource for its application in research and development.

Physicochemical Properties
The core molecular characteristics of 6-(p-Tolyl)nicotinic acid are summarized in the table

below. These properties are fundamental for experimental design, including reaction

stoichiometry, solution preparation, and analytical characterization.
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Property Value Source

Molecular Formula C₁₃H₁₁NO₂ [1]

Molecular Weight 213.23 g/mol [1]

Synonyms 6-p-Tolyl-nicotinic acid [1]

Experimental Workflow: A Conceptual Overview
The synthesis and analysis of 6-(p-Tolyl)nicotinic acid typically follow a structured workflow.

The diagram below illustrates a conceptual pathway from starting materials to the final,

characterized compound. This serves as a high-level guide for researchers planning to work

with this molecule.
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Caption: A conceptual workflow for the synthesis, purification, and analysis of 6-(p-
Tolyl)nicotinic acid.
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Detailed Synthesis Protocol (Hypothetical Example)
While various synthetic routes to 6-(p-Tolyl)nicotinic acid may exist, a common approach

involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki coupling. The

following is a representative, step-by-step protocol.

Materials:

6-Chloronicotinic acid

p-Tolylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

1,4-Dioxane

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Hydrochloric acid (HCl)

Procedure:

Reaction Setup: In a round-bottom flask, combine 6-chloronicotinic acid (1 equivalent), p-

tolylboronic acid (1.2 equivalents), and potassium carbonate (3 equivalents).

Solvent Addition: Add a 3:1 mixture of 1,4-dioxane and water to the flask.

Catalyst Addition: Add palladium(II) acetate (0.02 equivalents) and triphenylphosphine (0.08

equivalents) to the reaction mixture.
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Reaction Execution: Heat the mixture to reflux (approximately 90-100 °C) and stir under an

inert atmosphere (e.g., nitrogen or argon) for 12-24 hours. Monitor the reaction progress

using an appropriate technique, such as thin-layer chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Acidify the mixture with 1M HCl to a pH of approximately 3-4, leading to the precipitation of

the crude product.

Filter the precipitate and wash with cold water.

Dissolve the crude product in ethyl acetate and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purification: Recrystallize the crude product from a suitable solvent system (e.g.,

ethanol/water) to obtain pure 6-(p-Tolyl)nicotinic acid.

Characterization: Confirm the identity and purity of the final product using techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC).

Potential Applications
Substituted nicotinic acid derivatives are prevalent in various fields of research and

development:

Pharmaceuticals: Nicotinic acid and its derivatives are known to have biological activities.

The introduction of the p-tolyl group could modulate these activities, making it a candidate for

screening in drug discovery programs, particularly in areas such as metabolic diseases and

inflammation.

Agrochemicals: The pyridine ring is a common scaffold in herbicides and pesticides. 6-(p-
Tolyl)nicotinic acid could serve as a building block for novel agrochemicals.
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Materials Science: The rigid structure and functional groups of this molecule make it a

potential component in the synthesis of polymers, metal-organic frameworks (MOFs), and

other advanced materials.

Conclusion
This technical guide provides essential information on the molecular formula and weight of 6-
(p-Tolyl)nicotinic acid. The conceptual workflows and hypothetical protocols offer a starting

point for researchers interested in the synthesis and application of this compound. Further

investigation into its biological and material properties is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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